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Introduction: Orthoboric acid, commonly known as boric acid or boracic acid, is a weak,

monobasic Lewis acid of boron with the chemical formula H₃BO₃ or B(OH)₃.[1][2][3] It exists as

a white crystalline solid or powder and is found naturally in volcanic regions and as a

constituent of various minerals like borax and sassolite.[2][3] While its applications are diverse,

ranging from an antiseptic to a precursor in the synthesis of other boron compounds, a

thorough understanding of its chemical properties is paramount for its effective and safe

utilization in research and development. This guide provides a detailed examination of the core

chemical characteristics of orthoboric acid, complete with quantitative data, experimental

methodologies, and process visualizations.

Physicochemical and Structural Properties
Orthoboric acid presents as a white crystalline solid with a soft, soapy texture.[2][3] In its solid

state, B(OH)₃ molecules are arranged in layers held together by extensive hydrogen bonding

(O---O separation of 272 pm).[2][3] The boron atom is at the center of a trigonal planar

geometry, bonded to three hydroxyl groups.[2][3]
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Property Value

Molar Mass 61.83 g·mol⁻¹[1][2]

Density 1.435 g/cm³[1][4]

Melting Point 170.9 °C (decomposes)[1][2]

Boiling Point 300 °C (decomposes)[1][2]

Acidity (pKa) 9.24 (in pure water at 25 °C)[1][4][5]

Solubility in Water

2.52 g/100 mL (0 °C) 4.72 g/100 mL (20 °C) 5.7

g/100 mL (25 °C) 19.10 g/100 mL (80 °C) 27.53

g/100 mL (100 °C)[1][2]

Solubility in other solvents
Soluble in lower alcohols; moderately soluble in

pyridine; very slightly soluble in acetone.[1][2]

B-O Bond Length 136 pm[2][3]

O-H Bond Length 97 pm[2][3]

Acidity and Aqueous Behavior
Orthoboric acid is not a Brønsted-Lowry acid (proton donor) but rather a weak monobasic

Lewis acid.[6][7][8] Its acidity in aqueous solution arises from its ability to accept a hydroxide

ion (OH⁻) from water, thereby releasing a proton (H⁺) and forming the tetrahydroxyborate

anion, [B(OH)₄]⁻.[1][6]

B(OH)₃ + 2H₂O ⇌ [B(OH)₄]⁻ + H₃O⁺[1]

This equilibrium gives aqueous solutions of orthoboric acid a mildly acidic pH.[1][3] The pKa for

this reaction is approximately 9.24, confirming its nature as a weak acid.[1][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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